2-ethyl-N-[4-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]butanamide

• IUPAC Name: 2-ethyl-N-[4-(4-oxo-3,1-benzoxazin-2-yl)phenyl]butanamide
• InChI: InChI=1S/C20H20N2O3/c1-3-13(4-2)18(23)21-15-11-9-14(10-12-15)19-22-17-8-6-5-7-16(17)20(24)25-19/h5-13H,3-4H2,1-2H3,(H,21,23)
• InChI Key: XQXXPGVOGRWPGW-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)C(=O)NC1=CC=C(C=C1)C2=NC3=CC=CC=C3C(=O)O2
• Molecular Formula: C20H20N2O3
• Molecular Weight: 336.4 g/mol

Description

2-ethyl-N-[4-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]butanamide, also known as BAY 11-7082, is a synthetic compound that has been widely used in scientific research due to its anti-inflammatory and anti-cancer properties.

Mechanism of Action

2-ethyl-N-[4-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]butanamide 11-7082 inhibits the activity of NF-κB by targeting the IκB kinase (IKK) complex, which is responsible for the phosphorylation and degradation of IκBα, an inhibitor of NF-κB. This compound 11-7082 binds to the cysteine residue in the ATP-binding site of IKKβ, thereby preventing its activation and subsequent phosphorylation of IκBα. This leads to the stabilization of IκBα and inhibition of NF-κB activity.
Biochemical and Physiological Effects:
This compound 11-7082 has been shown to have anti-inflammatory and anti-cancer effects in various cell types and animal models. It has been shown to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-1β, and to reduce the expression of adhesion molecules, such as ICAM-1 and VCAM-1, which are involved in leukocyte recruitment and inflammation. This compound 11-7082 has also been shown to induce apoptosis and inhibit cell proliferation in cancer cells.

Advantages and Limitations for Lab Experiments

2-ethyl-N-[4-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]butanamide 11-7082 is a potent and selective inhibitor of NF-κB activation, making it a valuable tool for studying the role of NF-κB in various cellular processes. However, it is important to note that this compound 11-7082 may have off-target effects and can also inhibit other kinases, such as IKKα and TAK1, at high concentrations. Therefore, it is important to use appropriate controls and concentrations when using this compound 11-7082 in lab experiments.

Future Directions

There are several future directions for the use of 2-ethyl-N-[4-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]butanamide 11-7082 in scientific research. One direction is to investigate the potential therapeutic applications of this compound 11-7082 in various inflammatory and autoimmune diseases, such as rheumatoid arthritis and multiple sclerosis. Another direction is to study the role of NF-κB inhibition in cancer immunotherapy and to develop novel strategies for targeting NF-κB in cancer cells. Additionally, further studies are needed to elucidate the off-target effects of this compound 11-7082 and to develop more selective inhibitors of NF-κB activation.

Scientific Research Applications

2-ethyl-N-[4-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]butanamide 11-7082 has been extensively used in scientific research due to its anti-inflammatory and anti-cancer properties. It has been shown to inhibit the activity of NF-κB, a transcription factor that plays a crucial role in inflammation and cancer. This compound 11-7082 has been used to study the role of NF-κB in various cellular processes, including cell proliferation, apoptosis, and differentiation. It has also been used to investigate the therapeutic potential of NF-κB inhibition in cancer and inflammatory diseases.